4-(3-methoxypyrrolidin-1-yl)-N-(thiophen-2-ylmethyl)benzamide

• IUPAC Name: 4-(3-methoxypyrrolidin-1-yl)-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C17H20N2O2S/c1-21-15-8-9-19(12-15)14-6-4-13(5-7-14)17(20)18-11-16-3-2-10-22-16/h2-7,10,15H,8-9,11-12H2,1H3,(H,18,20)
• InChI Key: CZCVZBYHYCMLJS-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(C1)C2=CC=C(C=C2)C(=O)NCC3=CC=CS3
• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol

Description

4-(3-methoxypyrrolidin-1-yl)-N-(thiophen-2-ylmethyl)benzamide, also known as MPWB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Scientific Research Applications

Synthesis and Neuroleptic Activity

Benzamides, including compounds structurally related to 4-(3-methoxypyrrolidin-1-yl)-N-(thiophen-2-ylmethyl)benzamide, have been synthesized and evaluated for their potential neuroleptic activities. These compounds have shown inhibitory effects on apomorphine-induced stereotyped behavior in rats, indicating a potential use in the treatment of psychosis. For example, certain benzamides have demonstrated significant potency, being considerably more active than conventional drugs such as haloperidol and metoclopramide, suggesting their potential as potent drugs with fewer side effects in psychosis treatment (Iwanami et al., 1981).

Dopamine Receptor Antagonism

A novel benzamide, YM-09151-2, has shown to be an antagonist of dopamine at D1-type dopamine receptors, with effects on rat serum prolactin levels. It has exhibited potent antagonistic properties at extremely low doses, suggesting its effectiveness in displacing 3H-spiperone from bovine pituitary membranes and potentially indicating its utility in studying dopamine receptor-related phenomena (Meltzer et al., 1983).

Neuroleptic Properties and Selective Antidopaminergic Activity

Research into the neuroleptic properties of benzamide derivatives has identified compounds with selective antidopaminergic activity, providing insight into their potential as long-lasting neuroleptics. These studies highlight the compounds' inhibitory effects on various dopamine-induced behaviors and their selectivity for dopamine D1 receptors over D2 receptors, offering a basis for developing neuroleptics with enhanced efficacy and reduced side effects (Usuda et al., 2004).

Antihyperglycemic Agents

In the search for new antidiabetic agents, benzamide derivatives have been prepared and evaluated, leading to the identification of compounds with potential as antihyperglycemic agents. These findings contribute to the ongoing development of more effective treatments for diabetes mellitus (Nomura et al., 1999).